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Compound of Interest

Compound Name: Succinic anhydride-13C2

Cat. No.: B3065980

An in-depth exploration of the chemical properties, structure, and applications of isotopically
labeled Succinic Anhydride-13C2.

Succinic anhydride-13C2 is a stable isotope-labeled version of succinic anhydride, a versatile
molecule with significant applications in pharmaceutical synthesis and metabolic research. This
guide provides a comprehensive overview of its chemical and physical properties, structure,
synthesis, and key applications, with a focus on its utility for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

Succinic anhydride-13C2, with the empirical formula 13C2C2H40s3, is a colorless solid at room
temperature.[1][2] The incorporation of two carbon-13 isotopes into its structure provides a
distinct mass shift, making it an invaluable tool for tracing and quantification in mass
spectrometry-based studies.[2][3]
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Property Value Reference
Molecular Formula 13C2C2H403 [2]
Molecular Weight 102.06 g/mol [2]

CAS Number 67519-25-9 [2]
Appearance Co!orless crystalline needles or e

solid

Melting Point 118-120 °C [2][4]
Boiling Point 261 °C [2][4]

Isotopic Purity >99 atom % 13C

[2]

Chemical Purity >99% (CP)

[2]

Structural Information

The structure of succinic anhydride-13C2 features a five-membered ring containing two

carbonyl groups, with the carbon-13 isotopes typically positioned at the carbonyl carbons

(succinic anhydride-1,4-13C>). This specific labeling is crucial for its application in metabolic flux

analysis and as an internal standard.[3][5]
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Synthesis of Succinic Anhydride-13C2

The primary route for the synthesis of succinic anhydride-13C2 involves the catalytic

hydrogenation of its corresponding labeled precursor, maleic anhydride-1,4-13C2. This reaction
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specifically targets the carbon-carbon double bond within the maleic anhydride ring.[3]

( Maleic Anhydride-1,4-13C> )

H2 / Pd/C
(Catalytic Hydrogenation)

( Succinic Anhydride-1,4-13C> )
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Synthesis of Succinic Anhydride-1,4-13Ca.

Experimental Protocol: Catalytic Hydrogenation

A detailed protocol for the synthesis of succinic anhydride-1,4-13C2 from maleic anhydride-1,4-

13C2 is as follows:

» Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (Argon or
Nitrogen), dissolve maleic anhydride-1,4-13Cz in anhydrous tetrahydrofuran (THF).[3]

o Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst to the solution.[3]

» Hydrogenation: Connect the flask to a hydrogenation apparatus (e.g., Parr hydrogenator or a
balloon setup). Evacuate the flask and backfill with hydrogen gas. Repeat this process three
times. Pressurize the vessel with hydrogen gas and stir the reaction mixture vigorously at

room temperature.[3]

o Work-up: Upon completion of the reaction, the catalyst is typically removed by filtration. The
solvent is then removed under reduced pressure to yield the crude succinic anhydride-1,4-
13Ca.

Applications in Research and Drug Development
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Succinic anhydride and its isotopically labeled forms are valuable in various scientific domains.

Metabolic Research and Flux Analysis

Succinic acid is a key intermediate in the citric acid cycle (TCA cycle).[5] The use of 3C-labeled
succinic acid precursors, such as succinic anhydride-13Cz, allows researchers to trace
metabolic pathways and quantify metabolic fluxes using techniques like Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry.[3][5] The analysis of 3C-13C spin-
spin coupling patterns provides detailed insights into metabolic activity.[5]

Drug Synthesis and Prodrug Strategies

Succinic anhydride serves as a versatile building block in the synthesis of active
pharmaceutical ingredients (APIs).[6] Its reactivity allows for esterification and amidation
reactions, which are fundamental for modifying molecular structures.[6] The succinyl group can
be introduced to create prodrugs, potentially improving a drug's solubility, bioavailability, and
half-life.[6][7]

ADC Linker

Succinic anhydride can function as a non-cleavable linker in antibody-drug conjugates (ADCs).
[8][9] It can react with amine or hydroxyl groups on a targeting polypeptide to attach a
therapeutic agent.[8][10]

Analytical Workflow

The characterization and quantification of succinic anhydride-13C2 and its metabolites rely
on a combination of analytical techniques.
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Sample Preparation

Succinic Anhydride-13Cz or
Metabolic Extract
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Analytical workflow for Succinic Anhydride-3C..

Spectroscopic Data

13C NMR Spectroscopy: The 3C NMR spectrum of succinic anhydride is characterized by two
distinct signals for the carbonyl and methylene carbons due to the molecule's symmetry.[5]
Isotopic labeling with 13C introduces additional complexity and provides valuable information on
labeling patterns and metabolic pathways.[5][11]

Infrared (IR) Spectroscopy: The IR spectrum of succinic anhydride shows two characteristic
carbonyl (C=0) stretching peaks due to symmetric and asymmetric stretching vibrations.[12]

Mass Spectrometry (MS): Mass spectrometry is a highly sensitive method for determining the
isotopic distribution of labeled compounds. For succinic anhydride-13C2, the molecular ion
peak will be shifted by +2 m/z units compared to the unlabeled compound.[2]

Safety and Handling

Succinic anhydride is classified as a skin and eye irritant and may cause respiratory issues with
prolonged exposure.[2][13] It should be handled in a well-ventilated area, and personal
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protective equipment should be worn.[14] It is sensitive to moisture and should be stored in a
cool, dry place in a tightly sealed container.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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